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Compound of Interest

Compound Name: Cyclohexa-1,2-diene

Cat. No.: B081774 Get Quote

Important Note on Cyclohexa-1,2-diene: Cyclohexa-1,2-diene is a highly reactive and

unstable molecule known as a strained allene. It is not a commercially available chemical that

can be purchased, stored, or handled in a conventional laboratory setting. Instead, it is a

transient intermediate that is typically generated in situ (within a reaction mixture) for immediate

reaction with other substances. Therefore, specific personal protective equipment (PPE) and

handling procedures are not defined for cyclohexa-1,2-diene itself.

The following safety and logistical information is provided for its stable, commercially available

isomers, Cyclohexa-1,3-diene and Cyclohexa-1,4-diene. Researchers studying the chemistry of

cyclohexa-1,2-diene will likely be handling these or similar stable precursors.

Personal Protective Equipment (PPE)
When handling cyclohexadiene isomers, a comprehensive approach to personal safety is

critical. Vapors may form explosive mixtures with air, and the substances are highly flammable.

[1][2] The following PPE is required to minimize exposure and ensure safety.

Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

European Standard EN166 or NIOSH/MSHA approved standards.[3]

Skin Protection:

Hand Protection: Use protective gloves, such as nitrile rubber.[3]
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Body Protection: Wear flame-retardant antistatic protective clothing.[1][4] Long-sleeved

clothing is essential to prevent skin contact.[3] An eyewash station and safety shower

must be readily accessible.

Respiratory Protection: All work should be conducted in a well-ventilated area, preferably

under a chemical fume hood.[1][4] If vapors or aerosols are generated, a NIOSH/MSHA or

European Standard EN 136 approved respirator with a particle filter is required.[1][3][4]

Operational Plan: Safe Handling and Storage
Strict adherence to handling and storage protocols is necessary to prevent accidents and

ensure the chemical's stability.

Handling:

Work Area: Always work under a chemical fume hood.[1][4]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot surfaces.

[1][4][5] No smoking is permitted in the handling area.[1][2][4]

Equipment: Use only non-sparking tools and explosion-proof electrical, ventilating, and

lighting equipment.[2][4][5]

Static Discharge: Ground and bond containers and receiving equipment to prevent static

discharges, which can ignite vapors.[1][2][4][5]

Personal Hygiene: Wash hands and face thoroughly after handling.[1][4] Immediately

remove and launder any contaminated clothing before reuse.[3]

Storage:

Container: Keep the container tightly closed and store it in a dry, cool, and well-ventilated

place.[1][3][4][5][6]

Conditions: Store locked up and in an area accessible only to qualified personnel.[1][6][7] It

is recommended to store under an inert gas.[4]

Incompatibilities: Store away from strong oxidizing agents.[5][8]
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Quantitative Safety Data Summary
The following table summarizes key quantitative safety data for related cyclohexadiene

compounds.

Property Data Source

Cyclohexane

Boiling Point 80.7 °C / 177.3 °F [4]

Density 0.779 g/cm³ at 25 °C / 77 °F [4]

TWA (ACGIH) 100 ppm [4]

TWA (NIOSH REL) 300 ppm (1,050 mg/m³) [4]

1-Phenyl-1-cyclohexene

Flash Point 103 °C / 217.4 °F [9]

Emergency and Disposal Plan
Emergency Procedures:

Spill: In case of a spill, evacuate the area. Do not breathe vapors.[1][4] Ensure adequate

ventilation and eliminate all ignition sources.[1][4] Cover drains to prevent environmental

release.[1][4] Collect the spillage with a liquid-absorbent material (e.g., Chemizorb) and

place it in a suitable container for disposal.[1]

Fire: Use dry sand, dry chemical, alcohol-resistant foam, or carbon dioxide to extinguish a

fire.[4][5][6] Pay attention to flashback, as vapors are heavier than air and can travel along

the ground.[1][5]

First Aid:

Inhalation: Remove the person to fresh air. If they feel unwell, call a poison center or

doctor.[4]
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Skin Contact: Immediately take off all contaminated clothing and rinse the skin with

water/shower.[2][4][5]

Eye Contact: Rinse eyes cautiously with water for several minutes. Remove contact

lenses if present and easy to do.[6]

Ingestion: Do NOT induce vomiting. Call a physician immediately.[4]

Disposal Plan:

Chemical waste must be disposed of in accordance with national and local regulations.[4] Do

not mix with other waste. Leave chemicals in their original containers.[4] Uncleaned containers

should be handled as the product itself.[4]

Experimental Workflow: Cyclohexadiene Spill
Response
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Immediate Actions

Assessment & Preparation

Containment & Cleanup

Decontamination & Disposal

Evacuate Spill Area

Alert Personnel & Safety Officer

Eliminate Ignition Sources

Assess Spill Size & Risk

Don Appropriate PPE
(Respirator, Gloves, Gown)

Ensure Adequate Ventilation
(Fume Hood)

Cover Drains

Absorb with Inert Material
(e.g., Chemizorb)

Collect Waste in Sealed Container

Decontaminate Spill Area

Dispose of Waste via
Approved Channels

Complete Incident Report

Click to download full resolution via product page

Caption: Logical workflow for responding to a cyclohexadiene isomer spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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